Cas no 74356-11-9 (iron abietate)

iron abietate structure
iron abietate structure
Product Name:iron abietate
CAS No:74356-11-9
MF:C60H87FeO6
MW:960.174200296402
CID:573314
Update Time:2023-11-18

iron abietate Chemical and Physical Properties

Names and Identifiers

    • 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, ironsalt, [1R-(1a,4ab,4ba,10aa)]- (9CI)
    • iron abietate
    • (1R,4aR,4bR,10aR)-7-isopropyl-1,4a-dimethyl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylic acid
    • iron
    • Iron abietate, technical
    • CID 126843354
    • (1R)-1,2,3,4,4a,4bα,5,6,10,10aα-Decahydro-1,4aβ-dimethyl-7-isopropyl-1α-phenanthrenecarboxylic acid/iron,(1:x) salt
    • Inchi: 1S/3C20H30O2.Fe/c3*1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h3*7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;;;+3/p-3/t3*16-,17-,19-,20+;/m111./s1
    • InChI Key: OFFKQZOHDWKCMB-KPFNJKCZSA-K
    • SMILES: [Fe+3].[O-]C([C@@]1(C)CCC[C@]2(C)[C@@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@@]1(C)CCC[C@]2(C)[C@@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@@]1(C)CCC[C@]2(C)[C@@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 3
  • Complexity: 536
  • Topological Polar Surface Area: 120
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